N-(furan-2-ylmethyl)-2-[2-(tetrahydrofuran-2-yl)-1H-benzimidazol-1-yl]acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[2-(oxolan-2-yl)benzimidazol-1-yl]acetamide
• InChI: InChI=1S/C18H19N3O3/c22-17(19-11-13-5-3-9-23-13)12-21-15-7-2-1-6-14(15)20-18(21)16-8-4-10-24-16/h1-3,5-7,9,16H,4,8,10-12H2,(H,19,22)
• InChI Key: FXXXWMMYBNVQQM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C2=NC3=CC=CC=C3N2CC(=O)NCC4=CC=CO4
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

N-(furan-2-ylmethyl)-2-[2-(tetrahydrofuran-2-yl)-1H-benzimidazol-1-yl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Stereoselective Synthesis of Tetrahydrofurans

Tetrahydrofurans, a core component related to the structure of N-(furan-2-ylmethyl)-2-[2-(tetrahydrofuran-2-yl)-1H-benzimidazol-1-yl]acetamide, are crucial in natural products and biologically active molecules, showing a diverse range of activities such as antitumor, antimicrobial, and antimalarial. Research has focused on developing methods for the stereoselective construction of substituted tetrahydrofurans due to their significance in bioactive compounds (J. Wolfe & M. Hay, 2007).

Synthesis and Properties of 2-Acylaminofurans

Oxidative rearrangement of furan-2-carboximidamides has led to the synthesis of 2-acylaminofurans, compounds related to the furan component of N-(furan-2-ylmethyl)-2-[2-(tetrahydrofuran-2-yl)-1H-benzimidazol-1-yl]acetamide. These compounds exhibit interesting properties and potential applications in chemical synthesis and pharmaceutical development (Mária Bobošíková et al., 2001).

Heterocyclic Synthesis Utilizing Enaminonitriles

Enaminonitriles serve as building blocks for the synthesis of various heterocyclic compounds, demonstrating the versatility of structures related to N-(furan-2-ylmethyl)-2-[2-(tetrahydrofuran-2-yl)-1H-benzimidazol-1-yl]acetamide in organic synthesis. Novel derivatives with potential biological activities have been synthesized, highlighting the importance of such structures in drug discovery (Manal M. El-Shahawi & A. El-ziaty, 2017).

Anticonvulsant Activities of Heterocyclic Acetamides

Investigations into the anticonvulsant activities of alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives, which share structural similarities with the query compound, have revealed significant protection against seizures. This research underscores the therapeutic potential of furan and benzimidazole derivatives in the development of new anticonvulsant drugs (Harold Kohn et al., 1993).